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Compound of Interest

Compound Name: 3-Bromo-5-methoxybenzoic acid

Cat. No.: B116308

Researchers, scientists, and drug development professionals handling 3-Bromo-5-
methoxybenzoic acid must adhere to strict safety protocols to mitigate potential hazards. This
guidance provides essential, immediate safety and logistical information, including operational
and disposal plans, to ensure safe handling in a laboratory setting.

Chemical Identifier:

e Name: 3-Bromo-5-methoxybenzoic acid

e CAS Number: 157893-14-6

e Molecular Formula: C8H7BrO3[1]

Hazard Identification: According to the Global Harmonized System (GHS), 3-Bromo-5-
methoxybenzoic acid is classified as follows:

» Skin Irritation (Category 2): Causes skin irritation.[1][2]

o Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.[1][2]

The signal word for this chemical is "Warning".[2][3]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the recommended PPE for handling 3-Bromo-5-methoxybenzoic acid.

PPE Category Recommended Equipment

Justification & Best
Practices

] Chemical safety goggles and a
Eye and Face Protection )
face shield.

Goggles are required to
protect against splashes.[4] A
face shield should be worn in
situations where splashing or
significant dust generation is
likely.[4][5]

) ] Nitrile rubber gloves and a lab
Skin Protection
coat.

Wear appropriate protective
gloves and a lab coat.[3][4]
Nitrile gloves offer protection
from a wide variety of solvents
and some corrosives.[6]
Inspect gloves before use and
change them frequently,

especially after direct contact.

[4]

Respiratory Protection NIOSH-approved respirator.

For handling solids that may
generate dust, a dust
respirator is recommended.[4]
All work should be conducted
in a well-ventilated area,
preferably within a chemical
fume hood, to avoid the

inhalation of dust or vapors.[2]

Handling and Storage

Safe Handling Procedures:
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Minimize dust generation.[2]

Storage Conditions:

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[2]
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3]
Wash hands and any exposed skin thoroughly after handling.[3][7]

Avoid contact with skin, eyes, and clothing.[3]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][8]

o Store locked up.[3]

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing.[2][3] If
you feel unwell, call a POISON CENTER or
doctor/physician.[3]

Skin Contact

Wash with plenty of soap and water.[2][3] If skin
irritation occurs, get medical advice/attention.[3]
Take off contaminated clothing and wash it

before reuse.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3] If eye irritation persists,

get medical advice/attention.[3]

Ingestion

Clean mouth with water and drink plenty of
water afterward. Get medical attention if

symptoms occur.[3]
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Spill and Disposal Plan

Accidental Release Measures: In case of a spill, evacuate unnecessary personnel and ensure
adequate ventilation.[2] For small spills, sweep or shovel the material into an appropriate
container for disposal, minimizing dust generation.[2] For large spills, it may be necessary to
call for emergency services.

Disposal Plan: 3-Bromo-5-methoxybenzoic acid is a halogenated organic compound and
must be disposed of as hazardous waste.[9]

» Waste Segregation: Do not dispose of this chemical down the drain.[10] It should be
collected in a designated, labeled, and sealed container for halogenated organic waste.[9]
[11][12] Keep halogenated waste separate from non-halogenated waste.[10][11]

o Container Labeling: The waste container must be clearly labeled with the words "Hazardous
Waste" and the chemical name, "3-Bromo-5-methoxybenzoic acid".[10]

o Disposal Method: The compound may be dissolved in a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber.[4] Dispose of the contents
and container in accordance with all applicable federal, state, and local environmental
regulations at an approved waste disposal plant.[3][8]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 3-Bromo-5-
methoxybenzoic acid in a laboratory setting.
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Workflow for Handling 3-Bromo-5-methoxybenzoic Acid
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Caption: Workflow for Handling 3-Bromo-5-methoxybenzoic Acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b116308?utm_src=pdf-body-img
https://www.benchchem.com/product/b116308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-bromo-5-methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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